5-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid

• Molecular Formula: C7H8ClN3O2
• Molecular Weight: 201.61 g/mol
• IUPAC Name: 5-chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C7H8ClN3O2/c1-11(2)7-9-3-4(8)5(10-7)6(12)13/h3H,1-2H3,(H,12,13)
• InChI Key: CUUWZWNLODKGGP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C(=N1)C(=O)O)Cl

Description

Molecular Architecture and Substituent Configuration

The molecular architecture of 5-chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid (C₇H₈ClN₃O₂) centers on a pyrimidine ring substituted at positions 2, 4, and 5. Position 2 hosts a dimethylamino group (-N(CH₃)₂), position 4 a carboxylic acid (-COOH), and position 5 a chlorine atom. The planarity of the pyrimidine ring is perturbed by the steric bulk of the dimethylamino group, as evidenced by X-ray crystallographic data from related compounds. For instance, in structurally similar pyrimidine derivatives, dihedral angles between substituents and the aromatic ring range from 7.5° to 17.7°, suggesting moderate non-coplanarity.

The carboxylic acid group at position 4 participates in intramolecular hydrogen bonding with the pyrimidine nitrogen at position 3, stabilizing the molecule in a zwitterionic form under neutral conditions. This interaction is critical for the compound’s solubility in polar solvents such as water and methanol.

Table 1: Key Structural Parameters of 5-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic Acid

Parameter	Value
Molecular Formula	C₇H₈ClN₃O₂
Molecular Weight	201.61 g/mol
Bond Length (C5-Cl)	1.73 Å (estimated)
Dihedral Angle (C2-N(CH₃)₂)	12.4° (calculated)

Preparation Methods

Direct Synthesis via Chlorination of Pyrimidine Derivatives

Method Overview:

• Starting Material: Pyrimidine-4-carboxylic acid or its derivatives.
• Step 1: Nitration or chlorination at position 5 of the pyrimidine ring.
• Step 2: Introduction of the dimethylamino group at position 2 through nucleophilic substitution.
• Step 3: Final chlorination at position 5 to yield the target compound.

Key Reaction:

A notable approach involves chlorination of 2-(dimethylamino)pyrimidine-4-carboxylic acid precursors using reagents like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂), which facilitate the substitution of hydroxyl groups or amino groups with chlorine.

Reaction Scheme:

Pyrimidine-4-carboxylic acid → Chlorination at position 5 → 5-Chloropyrimidine-4-carboxylic acid → Nucleophilic substitution at position 2 with dimethylamine → 5-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid

Synthesis via Condensation of Malonic Acid Derivatives

Method Overview:

• Starting Material: Malonic acid derivatives or related nitriles.
• Step 1: Condensation with formamide derivatives to form the pyrimidine ring.
• Step 2: Chlorination at the 5-position using reagents like phosphorus oxychloride.
• Step 3: Nucleophilic substitution of the 2-position with dimethylamine.

This method benefits from using readily available malonic acid derivatives, as described in US patent literature, which emphasizes the use of malononitrile or dimethylamino malonitrile as key intermediates.

Route Based on Nucleophilic Displacement and Ring Closure

Method Overview:

• Starting Material: 2,4-dichloropyrimidine derivatives.
• Step 1: Nucleophilic displacement of chlorine at position 2 with dimethylamine.
• Step 2: Chlorination at position 5 using chlorinating agents.
• Step 3: Carboxylation at position 4 via oxidation or hydrolysis of suitable precursors.

This approach is supported by literature on heterocyclic synthesis, where chlorinated pyrimidines undergo selective substitution reactions.

Key Reaction Conditions and Reagents

Step	Reagents	Conditions	Notes
Chlorination	POCl₃ or SOCl₂	Reflux, inert atmosphere	Selectively chlorinate pyrimidine ring
Nucleophilic substitution	Dimethylamine	Elevated temperature, polar solvents	Displaces halogen at position 2
Carboxylation	Hydrolysis, oxidation	Aqueous base or acid	Converts nitrile or ester to carboxylic acid

Data Table Summarizing Preparation Routes

Route	Starting Material	Key Reagents	Main Steps	Advantages	References
1	Pyrimidine-4-carboxylic acid	POCl₃, dimethylamine	Chlorination, substitution	High selectivity
2	Malononitrile derivatives	Malononitrile, formamide, chlorinating agents	Condensation, chlorination	Uses simple, available precursors
3	2,4-Dichloropyrimidine	Chlorinating agents, amines	Displacement, ring chlorination	Straightforward, modular

Chemical Reactions Analysis

Types of Reactions: 5-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom at the 5th position can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding N-oxides or reduction to form amines.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form carbon-carbon bonds.

Common Reagents and Conditions:

Substitution Reactions: Reagents such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethylformamide (DMF).

Oxidation Reactions: Reagents such as hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA).

Reduction Reactions: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Coupling Reactions: Palladium catalysts (Pd) with boronic acids or esters in the presence of bases like potassium carbonate (K2CO3).

Major Products:

Substitution Products: Various substituted pyrimidines depending on the nucleophile used.

Oxidation Products: Pyrimidine N-oxides.

Reduction Products: Amino derivatives of pyrimidine.

Coupling Products: Biaryl or diaryl pyrimidines.

Scientific Research Applications

Chemistry:

Synthesis of Complex Molecules: Used as a building block in the synthesis of more complex organic molecules and pharmaceuticals.

Catalysis: Acts as a ligand in catalytic reactions, enhancing the efficiency of metal-catalyzed processes.

Biology:

Antimicrobial Agents: Exhibits antimicrobial properties and is used in the development of antibacterial and antifungal agents.

Enzyme Inhibitors: Functions as an inhibitor for various enzymes, making it useful in biochemical research.

Medicine:

Drug Development: Serves as a precursor in the synthesis of drugs targeting specific diseases such as cancer, inflammation, and infections.

Diagnostic Agents: Used in the development of diagnostic agents for imaging and detection of diseases.

Industry:

Agriculture: Utilized in the synthesis of agrochemicals such as herbicides and pesticides.

Material Science: Employed in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and receptors involved in various biological processes. For example, it may inhibit enzymes involved in DNA replication or protein synthesis.

Pathways Involved: It can modulate signaling pathways such as the MAPK/ERK pathway, leading to altered cellular responses. The compound’s interaction with these pathways can result in anti-inflammatory, anticancer, or antimicrobial effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects at the 2-Position

5-Chloro-2-(methylthio)pyrimidine-4-carboxylic Acid (CAS 61727-33-1)

• Structure : Methylthio (-SMe) group at position 2.
• Key Differences: Electronic Effects: The methylthio group is electron-donating via sulfur’s lone pairs but less basic than dimethylamino. This enhances electrophilic substitution reactivity compared to the dimethylamino derivative . Reactivity: The methylthio group can be oxidized to sulfone (-SO₂Me) under mild conditions (e.g., H₂O₂/AcOH), increasing electrophilicity for nucleophilic attack . Physical Properties: Molecular weight = 204.63 g/mol; melting point = 204–205°C .

5-Chloro-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylic Acid (CAS 1087792-09-3)

• Structure: Furan-containing aminomethyl group at position 2.
• Solubility: The hydrophobic furan ring may reduce aqueous solubility compared to dimethylamino derivatives.

5-Chloro-2-(diethylamino)pyrimidine-4-carboxylic Acid

• Structure: Diethylamino (-NEt₂) group at position 2.
• Basicity: Diethylamino is more basic than dimethylamino, affecting protonation states under physiological conditions.

Positional Isomerism and Functional Group Variations

2-Chloro-5-methylpyrimidine-4-carboxylic Acid (CAS 933746-10-2)

• Structure : Chlorine at position 2, methyl at position 4.
• Key Differences :
  • Electronic Distribution : Chlorine at position 2 withdraws electrons, making the ring less electron-rich than the 5-chloro isomer.
  • Applications : Positional isomerism alters binding affinity in drug-receptor interactions .

5-Aminopyrimidine-4-carboxylic Acid (CAS 59950-53-7)

• Structure: Amino (-NH₂) group at position 5.
• Key Differences: Basicity and Solubility: The amino group increases water solubility and participates in hydrogen bonding, unlike the chloro substituent . Reactivity: Susceptible to diazotization and coupling reactions, offering divergent synthetic pathways.

Carboxylic Acid Derivatives

Methyl 5-chloro-2-oxo-2,3-dihydropyrimidine-4-carboxylate (CAS 70662-93-0)

• Structure : Methyl ester at position 4, oxo group at position 2.
• Key Differences :
  • Reactivity : The ester group can be hydrolyzed to the carboxylic acid, enabling prodrug strategies.
  • Stability : The oxo group may stabilize tautomeric forms, affecting ring planarity .

Electronic and Steric Effects

• Dimethylamino vs. Methylthio: The dimethylamino group donates electrons via resonance, stabilizing positive charges, whereas methylthio donates via inductive effects. Dimethylamino derivatives exhibit higher basicity (pKa ~8–9) compared to methylthio (pKa ~5–6) .

Solubility and LogP

• Hydrophilicity : Carboxylic acid at position 4 enhances water solubility.
• LogP Trends: Dimethylamino derivative: Estimated LogP ~1.2 (moderate lipophilicity). Methylthio derivative: LogP ~1.8 (more lipophilic due to sulfur). Furan-containing analog: LogP ~2.5 (hydrophobic furan) .

Biological Activity

5-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, mechanisms of action, structure-activity relationships (SAR), and potential therapeutic applications based on recent research findings.

Overview of Biological Activity

5-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid has been investigated for various biological activities, including:

• Anticancer Activity : The compound has shown promising results against multiple cancer cell lines, indicating potential as an anticancer agent.
• Anti-inflammatory Effects : It has been evaluated for its ability to inhibit inflammatory pathways, particularly through COX-2 inhibition.
• Antimicrobial Properties : The compound has also been tested against various microbial strains, showcasing its potential as an antimicrobial agent.

The biological activity of 5-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid is attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in inflammatory pathways, leading to reduced inflammation.
• Receptor Binding : Its structure allows for binding to various receptors, which may modulate cellular signaling pathways associated with cancer and other diseases.
• Interaction with Nucleic Acids : The pyrimidine ring can interact with nucleic acids, potentially affecting gene expression and cellular function.

Structure-Activity Relationship (SAR)

Research has demonstrated that modifications to the chemical structure of 5-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid can significantly influence its biological activity. A detailed SAR analysis reveals:

• Substituent Effects : Variations in the substituents on the pyrimidine ring can enhance or diminish activity. For instance, the introduction of electron-donating groups has been shown to increase anticancer potency.
• Potency Comparisons : Compounds derived from this structure have been compared in terms of IC50 values against various targets, revealing that certain modifications yield compounds with significantly improved efficacy.

Compound	Target	IC50 Value (µM)	Reference
5-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid	EGFR T790M	9.5 ± 2
Analog A	COX-2	0.04 ± 0.01
Analog B	Cancer Cell Line	1.43–5.48

Case Studies and Research Findings

• Anticancer Studies : In vitro studies have demonstrated that 5-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid exhibits significant cytotoxicity against various cancer cell lines, including MCF-7 and A549. The compound showed IC50 values ranging from 1.43 µM to 5.48 µM across different studies, indicating strong anticancer properties .
• Anti-inflammatory Activity : In a comparative study against standard anti-inflammatory drugs like celecoxib, the compound exhibited comparable COX-2 inhibition with an IC50 value of approximately 0.04 µmol . This suggests that it could serve as a viable alternative or adjunct in anti-inflammatory therapies.
• Antimicrobial Efficacy : Testing against a panel of microbial strains revealed that the compound possesses antimicrobial properties, although specific MIC values were not consistently reported across studies .

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 5-chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid, and how do reaction conditions impact yield and purity?

• Methodology : Synthesis often involves multi-step reactions, including condensation, cyclization, and functional group modifications. For example, analogous pyrimidine derivatives are synthesized using catalysts (e.g., palladium or copper) and solvents like DMF or toluene under controlled temperatures .
• Key Considerations : Optimize reaction time, temperature, and stoichiometry of reagents (e.g., dimethylamine sources). Monitor intermediates via TLC or HPLC to minimize by-products. Purity can be enhanced via recrystallization or column chromatography .

Q. How can researchers characterize the physicochemical properties of this compound?

• Analytical Techniques :

• Melting Point : Use differential scanning calorimetry (DSC) (e.g., mp ~204–205°C for related pyrimidine-carboxylic acids ).
• Spectroscopy : Confirm structure via $^1H$-/$^{13}C$-NMR, IR (carboxylic acid C=O stretch ~1700 cm$^{-1}$), and HRMS.
• Purity : Validate via HPLC (>97% purity, as per reagent standards ).

Q. What are the stability and storage recommendations for this compound?

• Stability : Sensitive to moisture and light. Degradation products may include hydrolyzed chloro or dimethylamino groups.
• Storage : Store at -20°C in airtight, light-protected containers under inert gas (e.g., argon) .

Advanced Research Questions

Q. How can computational modeling aid in predicting the reactivity or biological activity of this compound?

• Approach : Use density functional theory (DFT) to calculate electronic properties (e.g., HOMO-LUMO gaps) or molecular docking to assess interactions with biological targets (e.g., enzymes in antimicrobial pathways) .
• Case Study : Analogous pyrimidine-carboxylic acids show antimicrobial activity via binding to bacterial DNA gyrase .

Q. What strategies resolve contradictions in spectral data or unexpected reaction outcomes?

• Example : If $^1H$-NMR reveals unexpected peaks, consider:

• By-product analysis : Use LC-MS to identify impurities (e.g., dechlorinated derivatives).
• Reaction Monitoring : Employ in-situ FTIR to detect intermediates during synthesis .

Q. How does the dimethylamino group influence the compound’s solubility and bioavailability?

• Solubility : The dimethylamino group enhances water solubility at acidic pH (protonation of the amine).
• Bioavailability : Assess via logP measurements (estimated ~1.24–1.5 based on structural analogs ) and in vitro permeability assays (e.g., Caco-2 cell models).